BENGHE Foundational & Exploratory

Check Availability & Pricing

(E)-10-Dodecenyl acetate chemical properties
and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (E)-10-Dodecenyl acetate

Cat. No.: B205600

An In-depth Technical Guide to (E)-10-Dodecenyl
Acetate

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of (E)-10-Dodecenyl acetate. The information is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis.

Chemical Structure and Properties

(E)-10-Dodecenyl acetate is a fatty acyl ester with the molecular formula C14H2602.[1][2][3]
Its structure features a twelve-carbon chain with a double bond in the trans (E) configuration at
the tenth carbon and an acetate functional group at one end. This specific stereoisomer is
distinct from its cis (Z) counterpart, (Z)-10-dodecenyl acetate.[2]

Key Structural Features:

e Functional Group: Carboxylic Ester[3]

e Isomerism: Exists as (E) and (Z) stereoisomers.[2]

e Synonyms: 10-Dodecen-1-ol, acetate, (E)-; (E)-dodec-10-enyl acetate.[1][2][4]

The physicochemical properties of (E)-10-Dodecenyl acetate are summarized in the table
below.
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Property Value Source
Molecular Formula C14H2602 [1112][3]
Molecular Weight 226.35 g/mol [11[2][3]
CAS Registry Number 35153-09-4 [1112][3]
IUPAC Name [(E)-dodec-10-enyl] acetate [3]
Boiling Point 105 °C @ 0.1 mm Hg [5]
Specific Gravity 0.8700 - 0.8800 @ 25°C [5]
Solubility in Water Insoluble (0.5682 mg/L @ 25 e
°C est.)

Flash Point 110 °C (230 °F) [5]
LogP (Octanol/Water Partition 4.246 (Crippen Calculated) 1]

Coefficient)

Synthesis Protocol

A documented synthesis of (E)-10-Dodecenyl acetate starts from 1,9-nonanediol.[6] The
overall yield reported for this multi-step synthesis is 55.5%.[6] The general workflow of the
synthesis is outlined below.

Starting Material

Key Intermediates & Reactions

Final Product

1,9-Nonanediol Bromination

Bromo alcohol |—>| THP ether protection |—>| Alkylation |—>| Deprotection |—>| Acetylation |—>

(E)-10-Dodecenyl acetate

Signal Emitter (e.g., Female Moth)

Signal Receiver (e.g., Male Moth)

Release of (E)-10-Dodecenyl acetate }M% Antennal Reception H Olfactory Signal Transduction H Behavioral Response (e.g., Mating)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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